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Compound of Interest

Compound Name: Harzianol K

Cat. No.: B15612766 Get Quote

For researchers, scientists, and drug development professionals, this document provides a

concise yet in-depth guide to the harziane diterpenoid, Harzianol K. This guide details its

chemical identity, physicochemical properties, and the experimental protocols for its isolation

and characterization.

Chemical Identity and Properties
Harzianol K is a harziane-type diterpenoid, a class of natural products characterized by a

complex tetracyclic 6-5-4-7 carbon skeleton[1]. As a relatively new addition to this family of

compounds, a specific CAS (Chemical Abstracts Service) registry number for Harzianol K has

not yet been assigned in the public domain. Similarly, a definitive IUPAC (International Union of

Pure and Applied Chemistry) name is not readily available in the cited literature.

The fundamental chemical and physical properties of Harzianol K are summarized below.
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Property Value Source

Molecular Formula C₂₀H₂₈O₃ [1]

Molecular Weight (HRESIMS)

m/z: 317.2115 [M + H]⁺

(calculated for C₂₀H₂₉O₃,

317.2117)

[1]

Appearance Colorless crystal [1]

Optical Rotation [α]²⁵D +64.1 (c 0.36, MeOH) [1]

UV (MeOH) λₘₐₓ (log ε) 252 (3.77) nm [1]

ECD (0.12 mg/mL, MeOH)
λₘₐₓ (Δε) 245 (−36.7), 292

(+7.4), 351 (+10.6) nm
[1]

IR (KBr)
νₘₐₓ 3402, 2927, 1734, 1695,

1190, 1043 cm⁻¹
[1]

Spectroscopic Data
The structural elucidation of Harzianol K was achieved through extensive spectroscopic

analysis. The ¹H and ¹³C NMR data, acquired in DMSO-d₆ at 600 and 150 MHz respectively,

are presented below.

Table 1: ¹H NMR Spectroscopic Data for Harzianol K
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Position δH (ppm), mult. (J in Hz)

2 2.55, m

3α 1.83, m

3β 1.51, m

4α 1.70, m

4β 1.35, m

7 2.08, m

8 4.24, d (7.2)

8-OH 4.90, d (7.2)

11 2.80, d (12.6)

12α 1.95, m

12β 1.62, m

14 2.32, s

15 1.93, s

16 0.88, s

17 0.95, s

18 1.01, d (6.6)

19 1.43, s

20 1.12, s

Source:[1]

Table 2: ¹³C NMR Spectroscopic Data for Harzianol K
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Position δC (ppm)

1 212.0

2 52.3

3 31.9

4 36.2

5 58.1

6 141.2

7 42.6

8 72.4

9 134.1

10 202.9

11 54.3

12 34.0

13 60.9

14 28.1

15 21.6

16 26.2

17 23.4

18 16.0

19 24.5

20 20.8

Source:[1]

Experimental Protocols
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Isolation of Harzianol K
Harzianol K was isolated from the marine-derived fungus Trichoderma sp. SCSIOW21[1]. The

following workflow outlines the key steps in the isolation process.

Fig. 1: Experimental workflow for the isolation of Harzianol K.

Structure Elucidation
The planar structure and relative configuration of Harzianol K were determined using a

combination of 1D and 2D NMR spectroscopy, including COSY, HSQC, and HMBC

experiments[1]. The absolute configuration was established through X-ray crystallographic

analysis and comparison of experimental and calculated electronic circular dichroism (ECD)

curves[1].

Biological Activity
Preliminary studies have explored the potential anti-inflammatory effects of harziane

diterpenoids. While Harzianol K itself was not highlighted for significant activity in the initial

report, a related compound, Harzianol J, showed weak anti-inflammatory effects by inhibiting

nitric oxide (NO) production[1]. Further investigation into the biological activities of Harzianol K
and its derivatives is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Novel Harziane Diterpenes from Deep-Sea Sediment Fungus Trichoderma sp.
SCSIOW21 and Their Potential Anti-Inflammatory Effects - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Harzianol K: A Technical Overview for Scientific
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612766#harzianol-k-cas-number-and-iupac-name]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15612766?utm_src=pdf-body
https://www.benchchem.com/product/b15612766?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8705903/
https://www.benchchem.com/product/b15612766?utm_src=pdf-body
https://www.benchchem.com/product/b15612766?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8705903/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8705903/
https://www.benchchem.com/product/b15612766?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8705903/
https://www.benchchem.com/product/b15612766?utm_src=pdf-body
https://www.benchchem.com/product/b15612766?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8705903/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8705903/
https://www.benchchem.com/product/b15612766#harzianol-k-cas-number-and-iupac-name
https://www.benchchem.com/product/b15612766#harzianol-k-cas-number-and-iupac-name
https://www.benchchem.com/product/b15612766#harzianol-k-cas-number-and-iupac-name
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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